Cas no 101952-83-4 (3-Pyridinecarboxylicacid, 1,6-hexanediyl ester (9CI))

3-Pyridinecarboxylicacid, 1,6-hexanediyl ester (9CI) structure
101952-83-4 structure
Product Name:3-Pyridinecarboxylicacid, 1,6-hexanediyl ester (9CI)
CAS No:101952-83-4
MF:C18H20N2O4
MW:328.362404823303
CID:152071
PubChem ID:59195
Update Time:2025-04-19

3-Pyridinecarboxylicacid, 1,6-hexanediyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylicacid, 1,6-hexanediyl ester (9CI)
    • 6-(pyridine-3-carbonyloxy)hexyl pyridine-3-carboxylate
    • 1,6-bis-nicotinoyloxy-hexane
    • Hexamethylene nicotinate
    • NICOTINIC ACID,HEXAMETHYLENE ESTER
    • NICOTINIC ACID, HEXAMETHYLENE ESTER
    • 101952-83-4
    • DTXSID10144429
    • BRN 0298741
    • Inchi: 1S/C18H20N2O4/c21-17(15-7-5-9-19-13-15)23-11-3-1-2-4-12-24-18(22)16-8-6-10-20-14-16/h5-10,13-14H,1-4,11-12H2
    • InChI Key: OBKMIDVZRUPSJJ-UHFFFAOYSA-N
    • SMILES: O(C(C1C=NC=CC=1)=O)CCCCCCOC(C1C=NC=CC=1)=O

Computed Properties

  • Exact Mass: 328.14200
  • Monoisotopic Mass: 328.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 11
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • PSA: 78.38000
  • LogP: 3.05080
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